4-[(2-hydroxybenzylidene)amino]-4H-1,2,4-triazole-3,5-diol

• IUPAC Name: 4-[(E)-(2-hydroxyphenyl)methylideneamino]-1,2,4-triazolidine-3,5-dione
• InChI: InChI=1S/C9H8N4O3/c14-7-4-2-1-3-6(7)5-10-13-8(15)11-12-9(13)16/h1-5,14H,(H,11,15)(H,12,16)/b10-5+
• InChI Key: GZEHKQWTQKDJFR-BJMVGYQFSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NN2C(=O)NNC2=O)O
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/N2C(=O)NNC2=O)O
• Molecular Formula: C9H8N4O3
• Molecular Weight: 220.18 g/mol

Description

4-[(2-hydroxybenzylidene)amino]-4H-1,2,4-triazole-3,5-diol, commonly known as HATU, is a versatile coupling reagent used in peptide synthesis. HATU is a white crystalline powder that is soluble in dimethylformamide and dimethyl sulfoxide. The compound is widely used in scientific research for its ability to facilitate peptide bond formation and improve coupling efficiency.

Mechanism of Action

HATU acts as a coupling reagent by activating the carboxyl group of the amino acid or peptide and facilitating nucleophilic attack by the amino group of the incoming amino acid or peptide. The resulting intermediate is then dehydrated to form a peptide bond.
Biochemical and Physiological Effects:
HATU does not have any direct biochemical or physiological effects as it is used solely as a chemical reagent in peptide synthesis.

Advantages and Limitations for Lab Experiments

The advantages of using HATU in peptide synthesis include high coupling efficiency, low epimerization rates, and compatibility with a wide range of amino acids and peptides. However, HATU can be expensive and has a short shelf-life, which can limit its use in large-scale peptide synthesis.

Future Directions

1. Development of new coupling reagents with improved efficiency and reduced cost.
2. Optimization of HATU synthesis to improve yield and reduce cost.
3. Investigation of the effects of HATU on peptide conformation and stability.
4. Development of new peptide-based drugs and vaccines using HATU-mediated synthesis.
5. Investigation of the use of HATU in the synthesis of non-peptide compounds.

Synthesis Methods

HATU can be synthesized via a one-pot reaction between 2-hydroxybenzaldehyde, hydrazine hydrate, and triethyl orthoformate. The reaction is carried out under reflux in the presence of acetic acid, and the resulting product is purified by recrystallization.

Scientific Research Applications

HATU is widely used in peptide synthesis due to its high coupling efficiency and low epimerization rates. The compound has been used to synthesize a variety of peptides, including cyclic peptides, glycopeptides, and peptide nucleic acids. HATU is also used in the synthesis of peptide-based drugs and vaccines.